Cas no 110480-86-9 ((1S)-1-Amino-2-methyl-1-phenylpropan-2-ol)

• Product Name: (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol
• CAS No: 110480-86-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 830210
• PubChem ID: 46941324
• Update Time: 2025-10-30

(1S)-1-Amino-2-methyl-1-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol
• (1S)-1-AMINO-1-PHENYL-2-METHYL-2-PROPANOL
• (S)-1-amino-1-phenyl-2-methylpropan-2-ol
• (S)-1-aMino-2-Methyl-1-phenylpropan-2-ol
• 1-Amino-2-methyl-1-phenylpropan-2-ol hydrochloride
• AKOS015890762
• 110480-86-9
• SCHEMBL56490
• FAKPSIGKWYUNJZ-VIFPVBQESA-N

• MDL： MFCD12964157
• Inchi： 1S/C10H15NO/c1-10(2,12)9(11)8-6-4-3-5-7-8/h3-7,9,12H,11H2,1-2H3/t9-/m0/s1
• InChI Key： FAKPSIGKWYUNJZ-VIFPVBQESA-N
• SMILES： OC(C)(C)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.050
• Melting Point: 47-50 ºC
• Boiling Point: 295.0±20.0 °C at 760 mmHg
• Flash Point: 132.2±21.8 °C
• PSA: 46.25000
• LogP: 2.15760
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(1S)-1-Amino-2-methyl-1-phenylpropan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol

Introduction to (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol and Its Significance in Modern Chemical Research

(1S)-1-Amino-2-methyl-1-phenylpropan-2-ol, with the CAS number 110480-86-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique stereochemistry and structural features, has garnered attention for its potential applications in drug development, synthetic chemistry, and biochemical studies. The enantiomeric purity and specific configuration of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly those with therapeutic implications.

The structural framework of (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol consists of a propyl chain substituted with an amino group at the first carbon, a methyl group at the second carbon, and a phenyl ring attached to the third carbon. This arrangement imparts distinct chemical properties that are leveraged in various synthetic pathways. The presence of the (1S) configuration indicates a specific spatial arrangement of atoms, which is crucial for the compound's interaction with biological targets. Such stereochemical specificity is often a key factor in determining the efficacy and selectivity of pharmacological agents.

In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol serves as an excellent building block for constructing enantiomerically pure compounds. Its utility in asymmetric synthesis has been explored in several high-profile studies, where it has been employed to develop novel molecules with enhanced binding affinity and reduced side effects. The compound's versatility makes it a preferred choice for researchers aiming to optimize drug candidates for clinical trials.

One of the most compelling aspects of (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol is its role in the synthesis of bioactive molecules. Researchers have utilized this compound to create derivatives with potential applications in treating various diseases, including neurological disorders and inflammatory conditions. For instance, studies have demonstrated its incorporation into peptidomimetics designed to modulate enzyme activity and signal transduction pathways. These findings underscore the importance of (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol as a scaffold for developing next-generation therapeutics.

The synthetic methodologies employed in the preparation of (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol have also seen significant advancements. Modern techniques such as chiral resolution and enzymatic catalysis have enabled the production of high-purity enantiomers with greater efficiency. These innovations not only enhance the scalability of production but also reduce costs associated with downstream processing. As a result, (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol has become more accessible to academic and industrial researchers alike.

The biochemical properties of (1S)-1-Amino-2-methyl-1-phenylpropan-2-ol have been extensively studied to understand its interactions within biological systems. Computational modeling and experimental techniques have been used to elucidate its binding mechanisms with target proteins. These insights have paved the way for rational drug design approaches, where structural modifications can be made to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The compound's role as a key intermediate in these processes highlights its importance in medicinal chemistry.

Furthermore, the environmental impact of synthesizing (1S)-1-Amino-2-methyl-1 phenylpropan 20 9 has been a focus of recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Such approaches align with global initiatives aimed at reducing the ecological footprint of pharmaceutical manufacturing. By incorporating these principles, researchers are not only improving the efficiency of production but also contributing to environmental conservation.

The future prospects for (1S)-Amino methyl phenylpropan 20 9 are promising, with ongoing studies exploring new applications and synthetic strategies. The compound's unique structural features offer opportunities for innovation across multiple disciplines, including materials science and agrochemicals. As research continues to uncover its potential, it is expected that (110480869) will remain a cornerstone in chemical research for years to come.